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Compound of Interest

Compound Name: Trinexapac-ethyl!

Cat. No.: B166841

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Trinexapac-ethyl, a plant
growth regulator, and detail protocols for determining its appropriate dosage across various
crop species. The information is intended to guide research and development efforts in
optimizing crop yield and resilience.

Introduction to Trinexapac-ethyl

Trinexapac-ethyl is a synthetic plant growth regulator belonging to the cyclohexanedione
chemical class. It is widely utilized in agriculture and turf management to control plant height
and prevent lodging—the bending or breaking of stems.[1][2][3] Its primary mode of action is
the inhibition of gibberellin biosynthesis, a crucial plant hormone responsible for cell elongation.

[1][4]

By blocking the late stages of the gibberellin production pathway, Trinexapac-ethyl leads to
shorter, thicker stems, which enhances plant stability and resistance to environmental stressors
like wind and rain. This redirection of energy from vegetative growth can also lead to improved
yield and quality in various crops. Trinexapac-ethyl is absorbed through the foliage and
translocated to the growing points of the plant.

Signaling Pathway of Trinexapac-ethyl
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Trinexapac-ethyl specifically targets the gibberellin (GA) biosynthesis pathway. It acts as a
structural mimic of 2-oxoglutaric acid, a co-substrate for the enzyme 3p3-hydroxylase. This
enzyme catalyzes the final step in the formation of biologically active gibberellins, such as GA1,
from their immediate precursors (e.g., GAzo0). By inhibiting 33-hydroxylase, Trinexapac-ethyl
effectively blocks the production of growth-promoting GAs, leading to a reduction in cell
elongation and internode length.
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Caption: Gibberellin biosynthesis pathway and the point of inhibition by Trinexapac-ethyl.

Application Rates for Different Crop Species

The optimal dosage of Trinexapac-ethyl varies significantly depending on the crop species,
cultivar, environmental conditions, and desired outcome. The following tables summarize
typical application rates based on scientific literature. It is crucial to conduct small-scale trials to
determine the ideal dosage for specific conditions.

Table 1: Application Rates for Cereal Crops
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Active Ingredient

Application Timing

Crop Primary Purpose
(g/ha) (Growth Stage)
Zadoks 30-39 / ) )
Wheat 60 - 300 Lodging prevention
Feekes 5-7
Barley 100 - 400 Zadoks 30-32 Lodging prevention
First and second node ) ]
Oats 50 - 150 o Lodging prevention
visible
Rye 60 - 100 Feekes 5-7 Lodging prevention
] Lodging prevention,
Upland Rice 37.5-150 6th to 8th leaf stage

yield improvement

Table 2: Application Rates for Sugarcane and Turfgrass

Active Ingredient

Crop Application Timing  Primary Purpose
(g/ha)
35-55 days before Ripening, sucrose
Sugarcane 100 - 300 )
harvest accumulation
Reduce mowing
Turfgrass 150 - 500 During active growth frequency, improve

turf quality

Table 3: Investigated Application Rates in Other Crops

Application Timing

Cro Active Ingredient (g/ha
- < (glha) (Growth Stage)

Soybean 50 - 400 V7,V10, R2

Experimental Protocols for Dosage Determination

The following protocols provide a framework for conducting experiments to determine the
optimal dosage of Trinexapac-ethyl for a specific crop and environment.
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Experimental Design and Setup

A randomized complete block design with a factorial arrangement of treatments is
recommended.

Factors:
o Trinexapac-ethyl dosage (e.g., 0, 50, 100, 150, 200 g a.i./ha).

o Application timing (e.qg., different growth stages relevant to the crop).

Replications: A minimum of four replications should be used to ensure statistical validity.

Plot Size: Plot dimensions should be sufficient to minimize edge effects and allow for
representative sampling. A typical small plot size for cereal trials is 2m x 6m.

Guard Areas: Untreated buffer zones should surround each plot to prevent spray drift.

Preparation of Trinexapac-ethyl Spray Solution

o Determine the Amount of Product:
o Calculate the area of a single research plot in square meters.

o Convert the desired application rate in grams of active ingredient per hectare (g a.i./ha) to
grams per square meter (g a.i./m2).

o Use the concentration of the Trinexapac-ethyl formulation (e.g., 250 g/L) to calculate the
volume of product needed per plot.

e Backpack Sprayer Calibration (1/128th of an Acre Method):

o Mark out a calibration area of 1/128th of an acre (approximately 31.6 m2 or a 5.6m x 5.6m
square).

o Fill the sprayer with a known volume of water.

o Record the time it takes to spray the calibration area at a consistent walking speed and
pressure. Repeat three times and calculate the average time.
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o Spray water into a measuring container for the average time recorded. The volume
collected in milliliters is equal to the sprayer's output in gallons per acre.

o Adjust nozzle type, pressure, or walking speed as needed to achieve the desired spray
volume (typically 150-200 L/ha).

e Mixing the Solution:
o Fill the sprayer tank with half the required volume of water.
o Add the calculated amount of Trinexapac-ethyl product.

o Add the remaining water to the tank and agitate thoroughly.

Application of Trinexapac-ethyl

o Apply the treatments at the predetermined growth stages.
o Ensure uniform coverage of the foliage.

» Avoid application during periods of plant stress (e.g., drought, extreme temperatures).

Data Collection and Analysis

The following parameters should be measured to evaluate the efficacy of the treatments:

e Plant Height: Measure from the soil surface to the top of the plant (excluding awns in
cereals) at regular intervals and at maturity.

e Lodging: Assess lodging visually at physiological maturity using a standardized scale (e.g.,
0-9 or 1-9 scale, where a higher number indicates greater resistance to lodging). The
percentage of the plot that is lodged should also be recorded.

e Yield Components:

o Cereals: Number of panicles/spikes per square meter, number of grains per panicle/spike,
and 1000-grain weight.

o Sugarcane: Stalk diameter and length, Brix (sugar content).
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e Final Yield: Harvest the central rows of each plot and determine the grain or biomass vyield,

adjusted to a standard moisture content.

» Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) to
determine the significance of treatment effects and their interactions.

Experimental Workflow

The following diagram illustrates the logical workflow for conducting a Trinexapac-ethyl

dosage experiment.
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Caption: Workflow for determining optimal Trinexapac-ethyl dosage.
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Conclusion

The application of Trinexapac-ethyl can be a valuable tool for improving crop standability and,
in some cases, enhancing yield. However, its effectiveness is highly dependent on the correct
dosage and application timing, which are influenced by crop species, variety, and
environmental factors. The protocols and information provided herein offer a robust framework
for researchers to systematically determine the optimal use of Trinexapac-ethyl in their
specific agricultural contexts. Careful experimentation and data analysis are essential for
maximizing the benefits of this plant growth regulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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